Cas no 20583-24-8 (Ethanedioic acid, bis(trifluoromethyl) ester)
20583-24-8 structure
Product Name:Ethanedioic acid, bis(trifluoromethyl) ester
CAS No:20583-24-8
MF:C4F6O4
MW:226.030822753906
CID:1395043
PubChem ID:71350742
Update Time:2025-04-20
Ethanedioic acid, bis(trifluoromethyl) ester Chemical and Physical Properties
Names and Identifiers
-
- Ethanedioic acid, bis(trifluoromethyl) ester
- bis(trifluoromethyl) oxalate
- 20583-24-8
- DTXSID60776532
- SUOPTWUPGCKODX-UHFFFAOYSA-N
- ethanedioic acid 1,2-bis(trifluoromethyl) ester
- Bis(trifluoromethyl) ethanedioate
-
- Inchi: 1S/C4F6O4/c5-3(6,7)13-1(11)2(12)14-4(8,9)10
- InChI Key: SUOPTWUPGCKODX-UHFFFAOYSA-N
- SMILES: FC(OC(C(=O)OC(F)(F)F)=O)(F)F
Computed Properties
- Exact Mass: 225.97
- Monoisotopic Mass: 225.97007745g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 10
- Heavy Atom Count: 14
- Rotatable Bond Count: 3
- Complexity: 213
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.8
- Topological Polar Surface Area: 52.6Ų
Experimental Properties
- PSA: 52.6
Ethanedioic acid, bis(trifluoromethyl) ester Related Literature
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M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
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Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
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Xixi Li,Nanwei Zhu,Ruohan Li,Qinpu Zhang Anal. Methods, 2020,12, 3376-3381
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P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
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Jingquan Liu,Huiyun Liu,Zhongfan Jia,Volga Bulmus,Thomas P. Davis Chem. Commun., 2008, 6582-6584
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